![molecular formula C25H27N3O5 B11165270 N-(1,3-benzodioxol-5-yl)-1-{[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]carbonyl}piperidine-4-carboxamide](/img/structure/B11165270.png)
N-(1,3-benzodioxol-5-yl)-1-{[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]carbonyl}piperidine-4-carboxamide
Overview
Description
N-(2H-1,3-BENZODIOXOL-5-YL)-1-[1-(4-METHYLPHENYL)-5-OXOPYRROLIDINE-3-CARBONYL]PIPERIDINE-4-CARBOXAMIDE is a complex organic compound with a unique structure that includes a benzodioxole ring, a pyrrolidine ring, and a piperidine ring
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of N-(2H-1,3-BENZODIOXOL-5-YL)-1-[1-(4-METHYLPHENYL)-5-OXOPYRROLIDINE-3-CARBONYL]PIPERIDINE-4-CARBOXAMIDE typically involves multiple steps, including the formation of the benzodioxole ring, the pyrrolidine ring, and the piperidine ring. Each step requires specific reagents and conditions to ensure the correct formation of the desired product. Common reagents used in the synthesis include various acids, bases, and solvents, and the reactions are often carried out under controlled temperatures and pressures to optimize yield and purity.
Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale synthesis using automated equipment to ensure consistency and efficiency. The process may include the use of continuous flow reactors, which allow for precise control over reaction conditions and can lead to higher yields and reduced production times.
Chemical Reactions Analysis
Types of Reactions: N-(2H-1,3-BENZODIOXOL-5-YL)-1-[1-(4-METHYLPHENYL)-5-OXOPYRROLIDINE-3-CARBONYL]PIPERIDINE-4-CARBOXAMIDE can undergo various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions can be used to modify the compound’s structure and properties, making it suitable for different applications.
Common Reagents and Conditions: Common reagents used in these reactions include oxidizing agents such as hydrogen peroxide, reducing agents like sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. The conditions for these reactions can vary, but they often involve specific temperatures, pressures, and solvents to achieve the desired outcome.
Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may produce hydroxylated derivatives, while reduction reactions may yield reduced forms of the compound. Substitution reactions can introduce new functional groups, altering the compound’s chemical and physical properties.
Scientific Research Applications
N-(2H-1,3-BENZODIOXOL-5-YL)-1-[1-(4-METHYLPHENYL)-5-OXOPYRROLIDINE-3-CARBONYL]PIPERIDINE-4-CARBOXAMIDE has a wide range of applications in scientific research. In chemistry, it can be used as a building block for the synthesis of more complex molecules. In biology, it may be studied for its potential effects on various biological pathways and processes. In medicine, it could be investigated for its potential therapeutic properties, such as its ability to interact with specific molecular targets. In industry, the compound may be used in the development of new materials or as a catalyst in chemical reactions.
Mechanism of Action
The mechanism by which N-(2H-1,3-BENZODIOXOL-5-YL)-1-[1-(4-METHYLPHENYL)-5-OXOPYRROLIDINE-3-CARBONYL]PIPERIDINE-4-CARBOXAMIDE exerts its effects involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, altering their activity and leading to various biological effects. The exact mechanism of action can vary depending on the specific application and the biological system being studied.
Comparison with Similar Compounds
N-(2H-1,3-BENZODIOXOL-5-YL)-1-[1-(4-METHYLPHENYL)-5-OXOPYRROLIDINE-3-CARBONYL]PIPERIDINE-4-CARBOXAMIDE can be compared to other similar compounds based on its structure and properties. Similar compounds may include those with benzodioxole, pyrrolidine, or piperidine rings, but with different substituents or functional groups. The uniqueness of this compound lies in its specific combination of these rings and the functional groups attached to them, which can result in distinct chemical and biological properties.
List of Similar Compounds:- 4,5-Dihydroxy-1,3-benzenedisulfonic acid
- 3,5-Pyrocatecholdisulfonic acid
- 2-Mercapto-5-benzimidazolesulfonic acid
- Sodium benzene-1,3-disulfonate
Properties
Molecular Formula |
C25H27N3O5 |
|---|---|
Molecular Weight |
449.5 g/mol |
IUPAC Name |
N-(1,3-benzodioxol-5-yl)-1-[1-(4-methylphenyl)-5-oxopyrrolidine-3-carbonyl]piperidine-4-carboxamide |
InChI |
InChI=1S/C25H27N3O5/c1-16-2-5-20(6-3-16)28-14-18(12-23(28)29)25(31)27-10-8-17(9-11-27)24(30)26-19-4-7-21-22(13-19)33-15-32-21/h2-7,13,17-18H,8-12,14-15H2,1H3,(H,26,30) |
InChI Key |
CTWMYRUWOPTFLB-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC=C(C=C1)N2CC(CC2=O)C(=O)N3CCC(CC3)C(=O)NC4=CC5=C(C=C4)OCO5 |
Origin of Product |
United States |
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